Cas no 56689-43-1 (6H-Dibenzo[b,d]pyran-1,9-diol,3-(1,1-dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl-)
![6H-Dibenzo[b,d]pyran-1,9-diol,3-(1,1-dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl- structure](https://ossimg.kuujia.com/scimg/57000/56689-43-1x500.png)
56689-43-1 structure
Product Name:6H-Dibenzo[b,d]pyran-1,9-diol,3-(1,1-dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl-
6H-Dibenzo[b,d]pyran-1,9-diol,3-(1,1-dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Dibenzo[b,d]pyran-1,9-diol,3-(1,1-dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl-
- 6,6-dimethyl-3-(2-methyloctan-2-yl)-6a,7,8,9,10,10a-hexahydrobenzo[c]chromene-1,9-diol
- NABIDROX (CANBISOL, DIHYDRONABILONE)
- CANBISOL
- Canbisolum
- Nabidrox
- UNII-NZ1ZPC4WSF
- 3-(1,1-Dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl-6H-dibenzo[b,d]pyran-1,9-diol
- Q14521943
- BCP27609
- NS00125618
- (+-)-3-(1,1-Dimethylheptyl)-6abeta,7,8,9,10,10aalpha-hexahydro-6,6-dimethyl-6H-dibenzo(b,d)pyran-1,9-diol
- BCP9000478
- DTXSID00866582
- SCHEMBL2109880
- NZ1ZPC4WSF
- Canbisol [INN]
- Lilly 106990
- CHEMBL2105525
- (+/-)-3-(1,1-DIMETHYLHEPTYL)-6A.BETA.,7,8,9,10,10A.ALPHA.-HEXAHYDRO-6,6-DIMETHYL-6H-DIBENZO(B,D)PYRAN-1,9-DIOL
- 6H-DIBENZO(B,D)PYRAN-1,9-DIOL, 3-(1,1-DIMETHYLHEPTYL)-6A,7,8,9,10,10A-HEXAHYDRO-6,6-DIMETHYL-
- 56689-43-1
-
- Inchi： 1S/C24H38O3/c1-6-7-8-9-12-23(2,3)16-13-20(26)22-18-15-17(25)10-11-19(18)24(4,5)27-21(22)14-16/h13-14,17-19,25-26H,6-12,15H2,1-5H3
- InChI Key： UEKGZFCGRQYMRM-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=C(C=2C2CC(CCC2C1(C)C)O)O)C(C)(C)CCCCCC
Computed Properties
- Exact Mass: 374.28200
- Monoisotopic Mass: 374.28209507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 6.8
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- Density: 1.033
- PSA: 49.69000
- LogP: 6.05580
6H-Dibenzo[b,d]pyran-1,9-diol,3-(1,1-dimethylheptyl)-6a,7,8,9,10,10a-hexahydro-6,6-dimethyl- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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